1-(Azepan-1-yl)-2-(methyl(5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[methyl-[5-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]amino]ethanone
• InChI: InChI=1S/C19H22N6O2S/c1-24(11-16(26)25-7-4-2-3-5-8-25)18-15(10-20-13-21-18)19-22-17(23-27-19)14-6-9-28-12-14/h6,9-10,12-13H,2-5,7-8,11H2,1H3
• InChI Key: XOVANJSTNKPCCW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCCCC1)C2=NC=NC=C2C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C19H22N6O2S
• Molecular Weight: 398.5 g/mol

Description

1-(Azepan-1-yl)-2-(methyl(5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)ethanone is a useful research compound. Its molecular formula is C19H22N6O2S and its molecular weight is 398.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research on derivatives of dimethyl-benzo, 1,3,6-oxadiazepine, and 1,3,5-triazepine has shown promising anticancer activities. Compounds such as benzotriazepine, thienopyrimidine, oxadiazole, and thiophene moiety have been synthesized and tested for their cytotoxic activity against tumor cells. These findings suggest potential applications in developing novel anticancer agents (Abu‐Hashem & Aly, 2017).

Synthesis and Chemical Characterisation

The synthesis and characterization of new diheteroaryl thienothiophene derivatives have been explored for their potential applications in medicinal chemistry. Such studies focus on understanding the structural properties and reactivity of these compounds, which could lead to the development of new pharmaceuticals (Mabkhot et al., 2011).

Antiviral Activity

Research into pyrazolo[3,4-b]pyridin-5-yl and pyrido[2′,3′:3,4]pyrazolo[5,1-c][1,2,4]triazine derivatives has shown potential antiviral activities. These compounds have been synthesized and evaluated for their efficacy against viruses such as HSV1 and HAV-MBB, indicating potential applications in antiviral drug development (Attaby et al., 2006).

Antibacterial and Antifungal Activities

A study on the synthesis of 4-thiazolidinones and 2-azetidinones derivatives from chalcone has reported significant antibacterial and antifungal activities. These compounds were tested against various bacterial and fungal strains, suggesting their potential use in developing new antimicrobial agents (Patel & Patel, 2017).

Heterocyclic Synthesis

The utility of 1-(4-substituted aminophenyl)ethanones in heterocyclic synthesis has been reviewed, focusing on the development of thiophene, oxazole, triazole, and other heterocyclic compounds. These synthetic approaches contribute to the exploration of biologically active compounds for medicinal applications (Salem et al., 2021).

Mechanism of Action

Azepanes

Azepanes are seven-membered heterocyclic compounds containing nitrogen. They are known to exhibit a wide range of biological activities, including acting on the central nervous system, cardiovascular system, and as anti-cancer agents .

Oxadiazoles

Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring. They are known to have various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Thiophenes

Thiophenes are five-membered aromatic compounds containing a sulfur atom. They are known to possess various biological activities and are used in the synthesis of various pharmaceuticals .

Pyrimidines

Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They are known to be involved in many biological processes, including the synthesis of DNA and RNA .